
IUPAC nomenclature and CAS number for 2,3,5-
trimethylheptane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,3,5-Trimethylheptane

Cat. No.: B12798936 Get Quote

An In-depth Technical Guide to 2,3,5-
trimethylheptane
This technical guide provides a comprehensive overview of 2,3,5-trimethylheptane, including

its chemical identity, physicochemical properties, and relevant experimental methodologies.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identification
The compound of interest is an isomer of decane, a saturated hydrocarbon.

IUPAC Nomenclature: 2,3,5-trimethylheptane[1]

CAS Number: 20278-85-7[1][2][3][4]

Molecular Formula: C₁₀H₂₂[1][2][3][4]

Molecular Weight: 142.28 g/mol [1][2]

Synonyms: Heptane, 2,3,5-trimethyl-; 2,3,5-Trimethylheptan[2]

Physicochemical Properties
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A summary of the key physical and chemical properties of 2,3,5-trimethylheptane is presented

in the table below. This data is essential for understanding its behavior in various experimental

settings.

Property Value

Boiling Point 157.9°C at 760 mmHg[2]

Melting Point -53.99°C[2]

Density 0.73 g/cm³[2]

Flash Point 41.9°C[2]

Refractive Index 1.4146[2]

Vapor Pressure 3.48 mmHg at 25°C[2]

LogP 3.71470[2]

Experimental Protocols
Detailed methodologies for the synthesis and analysis of branched alkanes like 2,3,5-
trimethylheptane are crucial for their application in research and development.

3.1. Synthesis via Catalytic Isomerization

A common method for the synthesis of branched alkanes such as 2,3,5-trimethylheptane is

the catalytic isomerization of linear or less-branched alkanes. This process is typically carried

out using bifunctional catalysts.

Catalyst: A common choice is a platinum-supported zeolite catalyst, for instance, Pt/H-Beta.

The platinum serves as the metallic site for hydrogenation and dehydrogenation, while the

zeolite provides the acidic sites for skeletal rearrangement.

Reaction Mechanism: The synthesis proceeds through a series of steps:

Dehydrogenation of the starting n-alkane to an olefin on the metallic sites of the catalyst.
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Protonation of the olefin on the Brønsted acid sites of the zeolite support to form a

carbenium ion.

Isomerization of the carbenium ion intermediate via rearrangements, such as those

involving a protonated cyclopropane (PCP) mechanism.

Hydrogenation of the isomerized carbenium ion back to a branched alkane on the metallic

sites.

Reaction Conditions: The specific temperature, pressure, and hydrogen-to-hydrocarbon ratio

will depend on the starting material and the desired product distribution. These parameters

need to be optimized to maximize the yield of 2,3,5-trimethylheptane.

3.2. Analytical Characterization by Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography coupled with mass spectrometry is a powerful technique for the

identification and quantification of volatile organic compounds like 2,3,5-trimethylheptane.

Sample Preparation: The sample containing 2,3,5-trimethylheptane is typically dissolved in

a volatile organic solvent, such as hexane or pentane.

Gas Chromatography:

Column: A non-polar capillary column, such as one coated with dimethylpolysiloxane, is

suitable for separating alkanes.

Carrier Gas: Helium is commonly used as the carrier gas.

Temperature Program: A temperature gradient is employed to ensure the separation of

compounds with different boiling points. The program typically starts at a low temperature

and is gradually increased to a higher temperature.

Mass Spectrometry:

Ionization: Electron ionization (EI) is typically used to fragment the molecules.

Detection: The resulting ions are separated based on their mass-to-charge ratio, providing

a unique mass spectrum for each compound. The mass spectrum of 2,3,5-
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trimethylheptane can be compared to a library of known spectra for identification.

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the logical workflow for the synthesis and subsequent analysis

of 2,3,5-trimethylheptane.
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Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of 2,3,5-trimethylheptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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